An In-depth Technical Guide to rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃: Properties, Applications, and Analytical Considerations
An In-depth Technical Guide to rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃: Properties, Applications, and Analytical Considerations
Introduction
In the realm of analytical chemistry, particularly in the critical field of food safety and quality control, the demand for high-precision quantification of contaminants is paramount. One such group of process-induced contaminants of significant concern is 3-monochloropropane-1,2-diol (3-MCPD) esters, which can form in refined vegetable oils and fats during high-temperature processing.[1][2] Accurate determination of these compounds necessitates the use of stable isotope-labeled internal standards to correct for analytical variability. This guide provides a comprehensive technical overview of rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃, a state-of-the-art internal standard designed for the robust and accurate quantification of 3-MCPD dipalmitate and related esters.
This document is intended for researchers, analytical scientists, and drug development professionals who require a deep understanding of this reference material's chemical properties, its application in mass spectrometry-based analytical methods, and the rationale behind its use. We will delve into the physicochemical characteristics, provide a detailed analytical workflow, and discuss the advantages of ¹³C labeling in modern analytical science.
Physicochemical Properties
The rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃ is a synthetic, isotopically labeled analog of the naturally occurring 3-MCPD ester, 1,2-dipalmitoyl-3-chloropropanediol. The incorporation of three carbon-13 atoms into the glycerol backbone provides a distinct mass shift, enabling its use as an ideal internal standard in mass spectrometry.
Chemical Structure
The structure consists of a glycerol backbone where the hydroxyl groups at positions 1 and 2 are esterified with palmitic acid, a common C16 saturated fatty acid. The hydroxyl group at position 3 is substituted with a chlorine atom. The ¹³C labels are located on the glycerol backbone.
Caption: Structure of rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃.
Core Chemical Data
A summary of the key chemical properties for both the unlabeled and the ¹³C₃-labeled compound is presented below for comparative purposes.
| Property | rac 1,2-Bis-palmitoyl-3-chloropropanediol | rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃ |
| CAS Number | 51930-97-3[3][4] | Not available |
| Molecular Formula | C₃₅H₆₇ClO₄[3][4][5] | C₃₂¹³C₃H₆₇ClO₄[6] |
| Molecular Weight | 587.36 g/mol [3][4][5] | 590.34 g/mol [6] |
| Appearance | White to off-white solid/powder[3][5] | Solid |
| Melting Point | 62-64 °C[3][7] | Not specified, expected to be similar to unlabeled |
| Solubility | Slightly soluble in Chloroform, Ethyl Acetate, and Methanol.[7][8] | Slightly soluble in Chloroform and Ethyl Acetate.[8] |
| Storage Temperature | -20°C[3][8] | -20°C[9] |
The Rationale for ¹³C-Labeling: A Superior Internal Standard
In quantitative mass spectrometry, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving the highest accuracy and precision.[10] This is because the SIL-IS is chemically and physically almost identical to the analyte of interest, allowing it to compensate for variations during sample preparation, chromatography, and ionization.[10]
While deuterium (²H) labeling is common, ¹³C-labeled standards are often preferred for several key reasons:
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Co-elution: ¹³C-labeled compounds are less likely to exhibit chromatographic shifts compared to their deuterium-labeled counterparts.[11] This ensures co-elution with the native analyte, leading to more reliable correction for matrix effects, which are a major concern in complex samples like edible oils.[11]
-
Chemical Stability: The C-¹³C bond is more stable than the C-²H bond, reducing the risk of isotope exchange during sample processing.
-
Minimized Ion Suppression Effects: The closer resemblance in physicochemical properties between the ¹³C-labeled standard and the analyte leads to a more effective compensation for ion suppression or enhancement in the mass spectrometer's ion source.[11][12]
The use of rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃, therefore, provides a more robust and reliable quantification of 3-MCPD dipalmitate, minimizing analytical errors and leading to higher quality data.[10]
Application in Food Safety Analysis: Quantification of 3-MCPD Esters
The primary application of rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃ is as an internal standard for the quantification of 3-MCPD esters in edible oils and fats.[5] High levels of these contaminants can be found in refined vegetable oils, such as palm oil.[1][13] Regulatory bodies worldwide have set maximum permissible levels for 3-MCPD in various food products, making accurate monitoring essential.
Analytical Workflow: An Overview
The analysis of 3-MCPD esters is typically performed using an indirect method, which involves the hydrolysis of the esters to free 3-MCPD, followed by derivatization and analysis by gas chromatography-mass spectrometry (GC-MS) or GC-MS/MS.[14]
Caption: A generalized workflow for the analysis of 3-MCPD esters.
Detailed Experimental Protocol
The following is a representative protocol for the determination of 3-MCPD esters in edible oil using rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃ as an internal standard. This protocol is for illustrative purposes and should be optimized and validated for specific matrices and instrumentation.
1. Sample Preparation and Internal Standard Spiking:
- Weigh approximately 100 mg of the homogenized oil sample into a screw-cap vial.
- Add a known amount of rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃ solution (e.g., 100 µL of a 1 µg/mL solution in a suitable solvent). The exact amount should be chosen to be within the linear range of the instrument and comparable to the expected analyte concentration.
2. Alkaline Hydrolysis (Transesterification):
- Add a solution of sodium methoxide in methanol to the sample.
- Incubate the mixture at a controlled temperature (e.g., 40°C) with agitation for a specific duration to ensure complete hydrolysis of the 3-MCPD esters to free 3-MCPD and the internal standard to ¹³C₃-3-MCPD.
3. Neutralization and Extraction:
- Neutralize the reaction mixture with an acidic solution (e.g., sulfuric acid in methanol).
- Add a salt solution (e.g., saturated sodium chloride) to facilitate phase separation.
- Extract the free 3-MCPD and ¹³C₃-3-MCPD into an organic solvent (e.g., diethyl ether or ethyl acetate). Repeat the extraction to ensure quantitative recovery.
4. Derivatization:
- Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.
- Reconstitute the residue in a suitable solvent and add a derivatizing agent, such as phenylboronic acid (PBA), to convert the diols into more volatile and chromatographically stable cyclic esters.
5. GC-MS/MS Analysis:
- Inject an aliquot of the derivatized sample into the GC-MS/MS system.
- Use a suitable capillary column for the separation of the 3-MCPD-PBA derivative.
- Set the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both the native 3-MCPD-PBA and the ¹³C₃-3-MCPD-PBA derivatives.
6. Quantification:
- Calculate the concentration of 3-MCPD esters in the original sample by comparing the peak area ratio of the native analyte to the ¹³C₃-labeled internal standard against a calibration curve prepared with known concentrations of unlabeled 3-MCPD standards and a constant concentration of the internal standard.
Conclusion
rac 1,2-Bis-palmitoyl-3-chloropropanediol-¹³C₃ is an indispensable tool for any laboratory engaged in the analysis of 3-MCPD esters in food products. Its chemical properties, particularly the stable ¹³C-labeling, provide a superior level of accuracy and precision in quantitative mass spectrometry. By understanding the principles behind its use and implementing a robust analytical workflow, researchers and quality control professionals can ensure reliable and defensible data, contributing to the overall safety and quality of the food supply.
References
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Stokvis, E., Rosing, H., & Beijnen, J. H. (2011). ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples?. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 879(32), 3843–3849. Retrieved from [Link]
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CRM LABSTANDARD. (n.d.). rac 1,2-Bis-palmitoyl-3-chloropropanediol-13C3 solution. Retrieved from [Link]
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Jaber, M. A., de Falco, B., Abdelrazig, S., Ortori, C. A., Barrett, D. A., & Kim, D. H. (2023). Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(26), 3329–3337. Retrieved from [Link]
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ResearchGate. (2011). C-13 Labelled Internal Standards - a Solution to Minimize Ion Suppression Effects in Liquid Chromatography-Tandem Mass Spectrometry Analyses of Drugs in Biological Samples. Retrieved from [Link]
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PubChem. (n.d.). rac 1,2-Bis-palmitoyl-3-chloropropanediol-d5. Retrieved from [Link]
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Jaber, M. A., de Falco, B., Abdelrazig, S., Ortori, C. A., Barrett, D. A., & Kim, D. H. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(26), 3329–3337. Retrieved from [Link]
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EU Science Hub. (n.d.). Proficiency test on the determination of 3-MCPD esters in edible oil. Retrieved from [Link]
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Food Standards Agency. (2014). Investigation of the formation of 3-chloropropane-1-2-diol (3-MCPD) from mono- and di-esters of its fatty acid. Retrieved from [Link]
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Journal of Hygienic Engineering and Design. (2022). determination of 3-mcpd and glycidyl esters in vegetable oils. Retrieved from [Link]
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ResearchGate. (2021). Determination of 3-MCPD in Some Edible Oils using GC-MS/MS. Retrieved from [Link]
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GL Sciences. (n.d.). Analysis of 3-MCPD Esters in Edible Oils Using Large Volume Injection Coupled to Comprehensive Gas Chromatography. Retrieved from [Link]
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J-Stage. (2014). Characterization of Electron Ionization Mass Spectral (EIMS) Fragmentation Patterns of Chloropropanol Esters of Palmitic Acid. Retrieved from [Link]
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ResearchGate. (2014). Comparison of electron ionization mass spectra of (a) 3-CP dipalmitate.... Retrieved from [Link]
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